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This technical guide provides a comprehensive overview of the crystal structure of aluminum

formate, Al(HCOO)₃, a metal-organic framework (MOF) of significant interest for its cost-

effective synthesis and potential applications in gas capture and catalysis. This document,

intended for researchers, scientists, and professionals in drug development, details the

synthesis, structural characterization, and known applications of this versatile material.

Introduction to Aluminum Formate
Aluminum formate (ALF) is a coordination polymer consisting of aluminum ions linked by

formate ligands.[1] Its structure is analogous to the ReO₃ type, forming a robust three-

dimensional framework.[2] This framework exhibits porosity, with distinct cavities capable of

hosting guest molecules.[2][3] The material is typically synthesized as a "guest-included" or

"as-made" form, which can then be activated to a guest-free state.[2] The simple and

inexpensive starting materials, such as aluminum hydroxide and formic acid, make ALF a

scalable and economically viable option for various applications.[2][4]

Crystal Structure and Polymorphism
Aluminum formate exists in different crystalline forms, primarily the activated (guest-free) form

and a trihydrate. The activated form, ALF, possesses a cubic crystal system, while the

trihydrate exhibits a rhombohedral structure.
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Activated Aluminum Formate (ALF)
The activated form of aluminum formate has a well-characterized crystal structure determined

through Rietveld refinement of neutron powder diffraction data.[2] The framework contains two

types of cavities: small cavities (SCs) and large cavities (LCs).[2] The pore volume of the small

cavities is approximately 43 Å³, while the large cavities have a pore volume of about 79 Å³.[2]

[5]

Aluminum Formate Trihydrate
A hydrated form of aluminum formate, specifically a trihydrate, has also been identified with its

crystal structure resolved. This form crystallizes in the rhombohedral space group R-3:H.

Table 1: Crystallographic Data for Aluminum Formate Polymorphs

Parameter Activated ALF[2]
Aluminum Formate
Trihydrate[6]

Crystal System Cubic Rhombohedral

Space Group Im-3 R-3:H

a (Å) 11.3905(1) 9.5544

b (Å) 11.3905(1) 9.5544

c (Å) 11.3905(1) 16.9655

α (°) 90 90

β (°) 90 90

γ (°) 90 120

Cell Volume (Å³) 1477.85(5) 1341.23

Temperature (K) 300 150

Radiation Type Neutron X-ray
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The synthesis of aluminum formate can be achieved through several methods, with

hydrothermal and reflux techniques being the most common for producing crystalline material.

Synthesis of "As-Made" Aluminum Formate
This method involves the reaction of aluminum hydroxide with an excess of formic acid under

reflux conditions.[7]

Experimental Details:

1.2 g of aluminum hydroxide (0.015 mol) is added to 100 ml of formic acid in a 250-ml three-

neck round-bottom flask.[7]

The mixture is refluxed at 100°C (373 K) for 48 hours.[7]

After cooling, the excess formic acid is removed by centrifugation.[7]

The resulting white solid is washed with ethanol and collected by vacuum filtration.[7]

The air-dried product yields the "as-made" aluminum formate, which includes guest

molecules such as CO₂, H₂O, and formic acid within its pores.[2][7]

Single crystals of the "as-made" aluminum formate can be grown using a hydrothermal method.

[2]

Experimental Details:

A suspension of 50 mg of aluminum hydroxide (0.234 mmol) in 7 ml of formic acid is stirred

at room temperature for 30 minutes in a Teflon liner.[2]

The Teflon liner is placed in a 23-ml Parr stainless steel autoclave.[2]

The autoclave is heated at 130°C (403 K) for 3 days, followed by slow cooling to room

temperature.[2]

Colorless cubic crystals of the "as-made" aluminum formate are collected, washed with

ethanol, and separated by vacuum filtration.[2]
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Activation of Aluminum Formate (ALF)
The "as-made" material can be activated to remove the guest molecules and create the porous,

guest-free ALF.[2]

Experimental Details:

The "as-made" aluminum formate is heated at 150°C (423 K) for 24 hours under high

vacuum.[7]

Alternatively, the material can be heated in air at 180°C (453 K) for 24 hours to yield the

guest-free ALF.[1][7]

Characterization Techniques
The structural and physical properties of aluminum formate are characterized using a variety of

analytical methods.

Table 2: Characterization Methods for Aluminum Formate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10942769/
http://carepapers.s3.amazonaws.com/2022/sciadv.ade1473.pdf
https://en.wikipedia.org/wiki/Aluminium_formate
http://carepapers.s3.amazonaws.com/2022/sciadv.ade1473.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Purpose

Single-Crystal X-ray Diffraction
Determination of the crystal structure of single

crystals.[2]

Neutron Powder Diffraction (NPD)

Determination of the crystal structure from

powder samples, particularly useful for locating

light atoms like hydrogen.[2]

Thermogravimetric Analysis (TGA)

To determine the thermal stability and the

temperature at which guest molecules are

removed.[2][8]

Infrared (IR) Spectroscopy
To identify the functional groups present in the

material.[9]

Nuclear Magnetic Resonance (NMR)
To probe the local environment of specific nuclei

(e.g., ¹H, ¹³C, ²⁷Al).[8]

Gas Adsorption Analysis

To measure the surface area and pore volume,

and to study the selective adsorption of gases

like CO₂.[2][10]

Visualizing Experimental Workflows
The synthesis and activation of aluminum formate can be represented as a clear workflow.

Synthesis of As-Made Al(HCOO)3

Reflux Method

Hydrothermal Method

ActivationStart Materials:
Aluminum Hydroxide

Formic Acid

Reflux at 100°C for 48h

Mix

Heat at 130°C for 3 days

Mix & Autoclave

Centrifugation Wash with Ethanol Vacuum Filtration

As-Made Al(HCOO)3
(Guest-Included)

Wash with Ethanol Vacuum Filtration

Heat under Vacuum (150°C)
or in Air (180°C)

Activated ALF
(Guest-Free)
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Click to download full resolution via product page

A flowchart illustrating the synthesis and activation of aluminum formate.

Applications of Aluminum Formate
The primary application of aluminum formate, particularly in its activated form, is in the field of

carbon capture.[2][11][12] Its porous structure allows for the selective adsorption of CO₂ over

other gases like N₂.[2] Other reported applications include use as a waterproofing agent, a

mordant in dyeing, and a fixing agent in the paper industry.[13][14]

Relevance to Drug Development
While aluminum-containing compounds have applications in pharmaceuticals, for example as

adjuvants in vaccines or as antacids, specific and detailed research on the application of

crystalline aluminum formate in drug development or drug delivery is not prominent in the

current scientific literature. One source mentions its use as an antimicrobial in cosmetics and

pharmaceuticals, but this appears to be a general classification rather than the subject of

dedicated research.[4] The primary focus of recent in-depth studies has been on its material

properties for gas separation and storage.[2][15]

Conclusion
Aluminum formate is a metal-organic framework with a well-defined crystalline structure that

can be synthesized through scalable and cost-effective methods. Its activated form, ALF,

exhibits significant porosity, making it a promising material for CO₂ capture. While its

applications in other fields are known, its potential in the realm of drug development remains

largely unexplored. This guide provides a foundational understanding of the synthesis,

structure, and characterization of this intriguing material, which may inspire further research

into new applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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